N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide

• IUPAC Name: N-benzhydryl-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H17N3O3S2/c26-20(14-29-22-23-18-12-11-17(25(27)28)13-19(18)30-22)24-21(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13,21H,14H2,(H,24,26)
• InChI Key: BCBJZNQJIDCVOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CSC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N3O3S2
• DSSTOX Substance ID: DTXSID00360373
• Molecular Weight: 435.5 g/mol
• CAS RN: 6062-65-3

Description

N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide, also known as DBT or DBT-NPh, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide is not fully understood. However, it is believed that N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide exerts its effects by interacting with enzymes and proteins in the body. It has been suggested that N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide may act as an inhibitor of certain enzymes, which can lead to the inhibition of cellular processes and the prevention of disease.
Biochemical and Physiological Effects:
N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, which makes it a potential candidate for the development of new antimicrobial agents. N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which suggests that it may have potential as an anticancer agent. Additionally, N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and pure N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide can be obtained through recrystallization. N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide is also stable under a range of conditions, which makes it easy to handle and store. However, there are also limitations to using N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Additionally, the potential toxicity of N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has not been fully explored, which means that caution must be exercised when handling and using it in experiments.

Future Directions

There are several future directions for research on N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide. One possible direction is to explore its potential as an antimicrobial agent. N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been shown to inhibit the growth of certain bacteria and fungi, which suggests that it may be useful in the development of new antimicrobial agents. Another possible direction is to investigate its anticancer properties. N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been shown to induce apoptosis in cancer cells, which suggests that it may have potential as an anticancer agent. Finally, more research is needed to fully understand the mechanism of action of N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide, which could lead to the development of new drugs and therapies for a range of diseases.

Scientific Research Applications

N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been studied extensively for its potential applications in medicine and biotechnology. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. N-(diphenylmethyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.